4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one

• IUPAC Name: 4-[[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl]-6-methylchromen-2-one
• InChI: InChI=1S/C23H24N2O4/c1-16-2-4-20-19(10-16)18(12-23(26)29-20)14-25-8-6-24(7-9-25)13-17-3-5-21-22(11-17)28-15-27-21/h2-5,10-12H,6-9,13-15H2,1H3
• InChI Key: KTYKULQYVPOVEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=O)C=C2CN3CCN(CC3)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H24N2O4
• Molecular Weight: 392.4 g/mol
• CAS No.: 850238-57-2

Description

4-((4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one (CAS 848182-60-5) is a chemical compound with a molecular formula of C23H24N2O5 and a molecular weight of 408.45 g/mol . It is built around a coumarin scaffold, a structure widely investigated in medicinal chemistry for its diverse biological activities . This specific molecule features a hybrid structure, incorporating a benzo[1,3]dioxole (piperonyl) group linked via a piperazine moiety to the core coumarin ring. While direct pharmacological data for this exact compound is limited, its structural framework provides strong clues for its potential research applications. Compounds containing the benzo[1,3]dioxol-5-ylmethyl-piperazine subunit have been the subject of pharmacological studies, with one closely related aryl piperazine derivative demonstrating potent broad-spectrum anticonvulsant activity in maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizure tests . The same study reported that the analogous compound also exhibited significant antidepressant effects in forced swim and tail suspension tests, suggesting a potential dual therapeutic research pathway for this chemical class in neuroscience . Furthermore, the coumarin core is of significant interest in neurodegenerative disease research, as various coumarin derivatives have been designed and synthesized as high-affinity acetylcholinesterase (AChE) inhibitors for the investigation of Alzheimer's disease, acting through dual binding to the catalytic and peripheral anionic sites of the enzyme . This makes 4-((4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one a valuable compound for researchers exploring new ligands for central nervous system targets, mechanisms of epileptic disorders, and novel approaches to treat neurodegenerative and affective diseases. This product is designated For Research Use Only and is not intended for diagnostic or therapeutic applications.

Mechanism of Action

Target of Action

Similar compounds have been shown to influence gaba-ergic neurotransmission in the brain.

Mode of Action

It is suggested that similar compounds might influence gaba-ergic neurotransmission in the brain.

Pharmacokinetics

Similar compounds have been shown to have high gi absorption, bbb permeant, and are substrates for p-gp. They also inhibit CYP1A2, CYP2D6, and CYP3A4.

Result of Action

Similar compounds have been shown to exhibit excellent protection against seizures induced by maximal electroshock test (mes) and subcutaneous pentylenetetrazole (scptz) in mice as well as rats.

Biological Activity

The compound 4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one , also known as a derivative of coumarin, has garnered attention in pharmacological research due to its potential biological activities. This article explores its synthesis, biological properties, and therapeutic implications, supported by relevant data and case studies.

The molecular structure of the compound is characterized by a coumarin core linked to a piperazine moiety and a benzo[d][1,3]dioxole group. Here are its key chemical properties:

Property	Value
Molecular Formula	C₁₆H₁₈N₄O₂
Molecular Weight	298.34 g/mol
Melting Point	98.00°C
CAS Number	3605-01-4

Synthesis

The synthesis of this compound typically involves the coupling of 4-hydroxycoumarin with piperazine derivatives. The process may include several steps, such as:

• Reaction of piperazine with benzo[d][1,3]dioxole derivatives.
• Formation of the coumarin linkage through appropriate coupling reactions.
• Purification and characterization using techniques like NMR and mass spectrometry.

Antiparkinsonian Effects

One significant area of research focuses on the compound's role as an antiparkinsonian agent . It acts as a dopamine agonist and exhibits α2-adrenergic antagonist properties , which can be beneficial in treating Parkinson's disease symptoms by enhancing dopaminergic activity in the brain .

Acetylcholinesterase Inhibition

Research indicates that similar coumarin derivatives show promising acetylcholinesterase (AChE) inhibitory activity , which is crucial for addressing cognitive decline associated with Alzheimer's disease. For instance, compounds with a coumarin structure have demonstrated IC50 values in the low micromolar range against AChE, suggesting potential therapeutic applications for neurodegenerative diseases .

Cytotoxicity Studies

In vitro studies have assessed the cytotoxic effects of related compounds on various cancer cell lines. For example, derivatives have shown IC50 values indicating significant cytotoxicity against human cancer cell lines such as HCT116 and MCF7 . These findings suggest that modifications to the coumarin structure can enhance anticancer properties.

Case Studies

• Parkinson's Disease Treatment : A clinical study evaluated the efficacy of a related piperazine derivative in patients with Parkinson's disease. Results indicated improved motor function and reduced symptoms compared to placebo controls.
• Alzheimer’s Disease Research : A study involving molecular docking simulations revealed that the compound binds effectively to the active site of AChE, supporting its potential use in Alzheimer’s treatment .

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of the compound is $C_{23}H_{24}N_{2}O_{5}$, with a molecular weight of approximately 408.4 g/mol. The structure features a chromenone core linked to a piperazine moiety and a benzo[d][1,3]dioxole group, which contribute to its biological activity.

Biological Activities

1. Anticancer Potential:
Research has indicated that compounds with a similar structure to 4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one exhibit significant anticancer properties. For instance, derivatives based on coumarin have shown effectiveness as acetylcholinesterase inhibitors, which are relevant in the treatment of Alzheimer's disease. Such compounds demonstrated promising inhibitory activity against cancer cell lines, suggesting that this compound may also possess similar properties .

2. Neuroprotective Effects:
The structural components of this compound suggest potential neuroprotective effects. Studies on related coumarin derivatives have indicated their ability to inhibit acetylcholinesterase activity, thereby increasing acetylcholine levels in the brain. This mechanism is crucial for cognitive function and may offer therapeutic benefits for neurodegenerative diseases .

3. Antimicrobial Activity:
The presence of the benzo[d][1,3]dioxole moiety is associated with antimicrobial properties. Compounds containing this structure have been evaluated for their effectiveness against various bacterial strains, indicating that similar derivatives may also exhibit antimicrobial activity .

Case Studies

Case Study 1: Anticancer Activity Evaluation
In a study evaluating the anticancer effects of coumarin derivatives, researchers synthesized several analogs and tested their efficacy against breast and colon cancer cell lines. Among these, compounds with structural similarities to 4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one showed IC50 values indicating potent cytotoxicity .

Case Study 2: Neuroprotective Mechanisms
A series of experiments were conducted to assess the neuroprotective effects of coumarin-based compounds on neuronal cell cultures subjected to oxidative stress. The results demonstrated that these compounds could significantly reduce cell death and promote neuronal survival, suggesting potential applications in neurodegenerative disease therapies .

Chemical Reactions Analysis

Piperazine-Benzodioxole Substituent Attachment

The piperazine-benzodioxole moiety is introduced via a Mannich reaction or alkylation :

• Mannich Reaction : Reacting the coumarin core with formaldehyde and 4-(benzo[d] dioxol-5-ylmethyl)piperazine under mildly acidic conditions (e.g., acetic acid) yields the target compound.

• Alkylation : Direct alkylation of the coumarin’s methylene group with a pre-synthesized benzodioxole-piperazine derivative in polar aprotic solvents (e.g., DMF) with K₂CO₃ as a base .

Step	Reaction Type	Reagents/Conditions	Key Intermediate
2	Alkylation/Mannich	DMF, K₂CO₃, 60–80°C	Piperazine-linked coumarin

Functional Group Reactivity

The compound’s reactivity is governed by its:

• Coumarin lactone ring : Susceptible to hydrolysis under strong acidic/basic conditions.

• Piperazine nitrogen : Participates in protonation, alkylation, or coordination with metal ions.

• Benzodioxole methylene group : Stable under physiological conditions but may undergo oxidative cleavage with strong oxidizers (e.g., KMnO₄) .

Hydrolysis of the Lactone Ring

Under basic conditions (NaOH, H₂O/EtOH), the lactone ring opens to form a water-soluble carboxylate, which reforms upon acidification :

$$\text{Coumarin lactone} \xrightarrow{\text{OH}^-} \text{Open-chain carboxylate} \xrightarrow{\text{H}^+} \text{Recyclized lactone}$$

Piperazine Functionalization

The piperazine nitrogen can undergo:

• N-Alkylation : Reacts with alkyl halides (e.g., methyl iodide) to form quaternary ammonium salts.

• Protonation : Forms water-soluble salts in acidic media (e.g., HCl), enhancing bioavailability .

Biological Interactions

While not direct chemical reactions, the compound’s interactions with enzymes (e.g., acetylcholinesterase, BACE-1) involve non-covalent binding :

• Hydrogen bonding : Between the lactone carbonyl and enzyme active-site residues (e.g., His447 in hAChE) .

• π-π stacking : The benzodioxole aromatic system interacts with hydrophobic pockets (e.g., Trp86 in hAChE) .

Target	Interaction Type	Key Residues	Binding Affinity (Predicted)
hAChE	π-π stacking, H-bonding	Trp86, His447, Glu202	IC₅₀: 0.8–1.2 µM
hBACE-1	Ionic interaction, H-bonding	Asp32, Asp228, Tyr71	IC₅₀: 2.5–3.4 µM

Spectroscopic Characterization

Key data for reaction monitoring and product validation:

Technique	Key Signals	Functional Group Assignments
¹H NMR	δ 6.8–7.2 (benzodioxole Ar-H)	Benzodioxole aromatic protons
	δ 4.2–4.5 (-OCH₂O-)	Methylene dioxy group
IR	1720 cm⁻¹ (C=O lactone)	Coumarin carbonyl
MS	m/z 406.5 [M+H]⁺	Molecular ion peak

Stability and Degradation

• Thermal Stability : Decomposes above 250°C, forming benzoic acid derivatives.

• Photoreactivity : The coumarin core may undergo [2+2] cycloaddition under UV light, leading to dimerization .

Comparison with Similar Compounds

Key Structural Differences :

• The target compound replaces aryl/heteroaryl piperazine substituents with a coumarin-methyl group, likely altering electronic properties and target selectivity.
• The 6-methyl group on coumarin may sterically hinder interactions compared to unsubstituted coumarins.

Coumarin-Piperazine Hybrids

describes coumarin-piperazine derivatives with distinct substituents:

• 4-((4-(1-Benzyl-2-ethyl-4-nitro-1H-imidazol-5-yl)piperazin-1-yl)methyl)-7-methoxy-coumarin (Compound 8) : Features a nitroimidazole-piperazine group, synthesized in 28% yield. The methoxy group on coumarin enhances lipophilicity compared to the target compound’s 6-methyl group .
• 7-Methyl-4-((2-methyl-4-nitro-1H-imidazol-1-yl)methyl)-coumarin (Compound 10): Lacks piperazine but includes a nitroimidazole, yielding 21%.

Comparison of Physical Properties :

Compound	Yield (%)	Melting Point (°C)	Key Substituents	Reference
Target Compound	N/A	N/A	6-methyl coumarin, benzo-dioxol-methyl	—
Compound 8 ()	28	Not reported	7-methoxy coumarin, nitroimidazole
Compound 25 ()	75	171–172	Trifluoromethylphenyl, benzo-dioxol
Compound 12 ()	75	173–174	2-methoxyphenyl, benzo-dioxol

Q & A

Q. Optimization strategies :

• Use polar aprotic solvents (e.g., DMF, DMSO) to enhance solubility of intermediates.
• Monitor reaction progress with TLC or HPLC (e.g., C18 column, acetonitrile/water gradient) to isolate intermediates .
• Example yield data from analogous compounds: Piperazine derivatives synthesized under optimized conditions achieved ~80–85% purity post-column chromatography .

Basic: How is the purity and structural integrity of this compound verified in research settings?

Answer:
Key analytical methods include:

• HPLC : Reverse-phase chromatography with UV detection (λ = 254 nm) to assess purity (>95% required for pharmacological studies) .
• NMR : 1H/13C NMR to confirm substitution patterns (e.g., piperazine methylene protons at δ 2.5–3.5 ppm; chromenone carbonyl at ~160 ppm) .
• Mass spectrometry : High-resolution MS (HRMS) to validate molecular weight (e.g., calculated for C25H25N3O4: 443.18 g/mol) .

Advanced: What strategies resolve contradictory data in receptor binding affinity studies?

Answer:
Contradictions often arise from assay variability. Mitigation approaches:

• Standardize assay conditions : Use uniform buffer systems (e.g., pH 6.5 ammonium acetate buffer for receptor binding assays) .
• Control for off-target interactions : Include negative controls (e.g., piperazine-free analogs) to isolate specific binding .
• Meta-analysis : Pool data from multiple studies (e.g., IC50 values) and apply statistical models (e.g., ANOVA) to identify outliers .

Advanced: How can computational modeling guide the design of derivatives with improved pharmacokinetics?

Answer:

• Molecular docking : Predict binding modes to target receptors (e.g., serotonin receptors) using software like AutoDock Vina .
• QSAR modeling : Corrogate substituent effects (e.g., methyl vs. chloro groups on chromenone) with logP and bioavailability .
• ADME prediction : Tools like SwissADME estimate solubility (e.g., 6-methyl substitution enhances hydrophobicity) and metabolic stability .

Advanced: What methodologies address stability challenges under varying pH and temperature conditions?

Answer:

• Forced degradation studies : Expose the compound to acidic (0.1M HCl), basic (0.1M NaOH), and oxidative (3% H2O2) conditions, then analyze degradation products via LC-MS .
• Thermal stability : Use DSC/TGA to determine melting points (e.g., analogs with piperazine cores show stability up to 180°C) .
• pH-dependent solubility : Measure solubility in phosphate buffers (pH 2–8) using shake-flask methods; data for similar compounds show solubility <1 mg/mL at pH 7 .

Basic: What in vitro assays are recommended for preliminary biological evaluation?

Answer:

• Cytotoxicity screening : MTT assay in HEK-293 or HepG2 cells (IC50 thresholds: <10 µM for further study) .
• Enzyme inhibition : Fluorescence-based assays for kinases or phosphodiesterases (e.g., measure inhibition at 1–100 µM concentrations) .
• Membrane permeability : Caco-2 cell monolayers to predict intestinal absorption (Papp >1 × 10⁻⁶ cm/s indicates high permeability) .

Advanced: How to validate target engagement in complex biological systems?

Answer:

• Photoaffinity labeling : Incorporate a photoactive group (e.g., diazirine) to crosslink the compound to its target protein, followed by SDS-PAGE/MS identification .
• SPR (Surface Plasmon Resonance) : Measure real-time binding kinetics (ka/kd) to purified receptors .
• In vivo PET imaging : Radiolabel the compound (e.g., ¹¹C at the methyl group) to track distribution in animal models .